5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole

• IUPAC Name: 5-[[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C15H17N5O2S/c1-11-5-4-6-13(12(11)2)20-8-7-16-15(20)23(21,22)9-14-17-10-18-19(14)3/h4-8,10H,9H2,1-3H3
• InChI Key: UXOREINXBQDNQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C=CN=C2S(=O)(=O)CC3=NC=NN3C)C
• Molecular Formula: C15H17N5O2S
• Molecular Weight: 331.4 g/mol

Description

5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole involves the inhibition of specific enzymes in the body. This inhibition leads to the suppression of various cellular processes, including cell growth and division, which are essential for the development and progression of diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to have a significant impact on the metabolism of various cells and tissues, leading to changes in gene expression and protein synthesis. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which can help reduce the risk of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole in lab experiments include its high purity and yield, as well as its ability to inhibit specific enzymes in the body. However, its limitations include its potential toxicity and the need for further research to determine its long-term effects.

Future Directions

There are several future directions for the use of 5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole. These include further research on its potential as a treatment for various diseases, the development of new drugs based on its structure, and the exploration of its potential as a diagnostic tool for various diseases.
In conclusion, this compound is a chemical compound with significant potential in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole involves the reaction between 1-(2,3-dimethylphenyl)imidazole-2-thiol and methyl 1H-1,2,4-triazole-5-carboxylate in the presence of a base. This process yields the desired compound with high purity and yield.

Scientific Research Applications

The chemical compound 5-[[1-(2,3-Dimethylphenyl)imidazol-2-yl]sulfonylmethyl]-1-methyl-1,2,4-triazole has shown promising results in various scientific research applications. It has been used in the development of new drugs for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.